Cas no 6159-49-5 (Sodium 2-(pyridazin-3-yl)acetate)

Sodium 2-(pyridazin-3-yl)acetate structure
6159-49-5 structure
Product Name:Sodium 2-(pyridazin-3-yl)acetate
CAS No:6159-49-5
MF:C6H5N2NaO2
MW:160.105871915817
CID:954772
Update Time:2023-08-02

Sodium 2-(pyridazin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • SODIUM UROCANATE
    • sodium,2-pyridazin-3-ylacetate
    • sodium 2-(pyridazin-3-yl)acetate
    • Sodium (pyridazin-3-yl)acetate
    • Sodium 2-(pyridazin-3-yl)acetate
    • Inchi: 1S/C6H6N2O2.Na/c9-6(10)4-5-2-1-3-7-8-5;/h1-3H,4H2,(H,9,10);/q;+1/p-1
    • InChI Key: RDOZLNKQMVCJPN-UHFFFAOYSA-M
    • SMILES: [Na+].[O-]C(CC1=CC=CN=N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Topological Polar Surface Area: 65.9
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